Cas no 2228680-80-4 (tert-butyl N-methyl-N-2-(5-methyl-1,2-oxazol-4-yl)-1-oxopropan-2-ylcarbamate)
tert-butyl N-methyl-N-2-(5-methyl-1,2-oxazol-4-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-methyl-N-2-(5-methyl-1,2-oxazol-4-yl)-1-oxopropan-2-ylcarbamate
- EN300-1879799
- tert-butyl N-methyl-N-[2-(5-methyl-1,2-oxazol-4-yl)-1-oxopropan-2-yl]carbamate
- 2228680-80-4
-
- Inchi: 1S/C13H20N2O4/c1-9-10(7-14-19-9)13(5,8-16)15(6)11(17)18-12(2,3)4/h7-8H,1-6H3
- InChI Key: JDNBANGFXDPPFD-UHFFFAOYSA-N
- SMILES: O(C(N(C)C(C=O)(C)C1C=NOC=1C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 268.14230712g/mol
- Monoisotopic Mass: 268.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 72.6Ų
tert-butyl N-methyl-N-2-(5-methyl-1,2-oxazol-4-yl)-1-oxopropan-2-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1879799-0.05g |
tert-butyl N-methyl-N-[2-(5-methyl-1,2-oxazol-4-yl)-1-oxopropan-2-yl]carbamate |
2228680-80-4 | 0.05g |
$1368.0 | 2023-09-18 | ||
| Enamine | EN300-1879799-0.1g |
tert-butyl N-methyl-N-[2-(5-methyl-1,2-oxazol-4-yl)-1-oxopropan-2-yl]carbamate |
2228680-80-4 | 0.1g |
$1433.0 | 2023-09-18 | ||
| Enamine | EN300-1879799-0.25g |
tert-butyl N-methyl-N-[2-(5-methyl-1,2-oxazol-4-yl)-1-oxopropan-2-yl]carbamate |
2228680-80-4 | 0.25g |
$1498.0 | 2023-09-18 | ||
| Enamine | EN300-1879799-0.5g |
tert-butyl N-methyl-N-[2-(5-methyl-1,2-oxazol-4-yl)-1-oxopropan-2-yl]carbamate |
2228680-80-4 | 0.5g |
$1563.0 | 2023-09-18 | ||
| Enamine | EN300-1879799-1.0g |
tert-butyl N-methyl-N-[2-(5-methyl-1,2-oxazol-4-yl)-1-oxopropan-2-yl]carbamate |
2228680-80-4 | 1g |
$1629.0 | 2023-06-03 | ||
| Enamine | EN300-1879799-2.5g |
tert-butyl N-methyl-N-[2-(5-methyl-1,2-oxazol-4-yl)-1-oxopropan-2-yl]carbamate |
2228680-80-4 | 2.5g |
$3191.0 | 2023-09-18 | ||
| Enamine | EN300-1879799-5.0g |
tert-butyl N-methyl-N-[2-(5-methyl-1,2-oxazol-4-yl)-1-oxopropan-2-yl]carbamate |
2228680-80-4 | 5g |
$4722.0 | 2023-06-03 | ||
| Enamine | EN300-1879799-10.0g |
tert-butyl N-methyl-N-[2-(5-methyl-1,2-oxazol-4-yl)-1-oxopropan-2-yl]carbamate |
2228680-80-4 | 10g |
$7004.0 | 2023-06-03 | ||
| Enamine | EN300-1879799-1g |
tert-butyl N-methyl-N-[2-(5-methyl-1,2-oxazol-4-yl)-1-oxopropan-2-yl]carbamate |
2228680-80-4 | 1g |
$1629.0 | 2023-09-18 | ||
| Enamine | EN300-1879799-5g |
tert-butyl N-methyl-N-[2-(5-methyl-1,2-oxazol-4-yl)-1-oxopropan-2-yl]carbamate |
2228680-80-4 | 5g |
$4722.0 | 2023-09-18 |
tert-butyl N-methyl-N-2-(5-methyl-1,2-oxazol-4-yl)-1-oxopropan-2-ylcarbamate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on tert-butyl N-methyl-N-2-(5-methyl-1,2-oxazol-4-yl)-1-oxopropan-2-ylcarbamate
Professional Introduction to Compound with CAS No. 2228680-80-4 and Product Name: *tert-butyl N-methyl-N-2-(5-methyl-1,2-oxazol-4-yl)-1-oxopropan-2-ylcarbamate*
Compound with the CAS number 2228680-80-4 and the product name tert-butyl N-methyl-N-2-(5-methyl-1,2-oxazol-4-yl)-1-oxopropan-2-ylcarbamate represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in pharmaceutical development and synthetic chemistry. The unique combination of functional groups within its molecular framework makes it a promising candidate for further exploration in various scientific domains.
The molecular structure of this compound features a tert-butyl group, which contributes to its stability and reactivity. This group is particularly notable for its role in enhancing the compound's solubility and bioavailability, making it an attractive candidate for drug formulation. Additionally, the presence of a N-methyl moiety suggests potential interactions with biological targets, which could be exploited for therapeutic purposes.
The core of the compound's structure is a N-methyl-N-2-(5-methyl-1,2-oxazol-4-yl)-1-oxopropan-2-ylcarbamate moiety. This part of the molecule is derived from oxazoline derivatives, which are known for their versatility in medicinal chemistry. Oxazoline derivatives have been widely studied for their ability to act as chiral auxiliaries and ligands in asymmetric synthesis. The specific substitution pattern, including the 5-methyl group, further enhances the compound's potential utility in catalytic processes and as a building block for more complex molecules.
In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known to exhibit properties such as insecticidal, herbicidal, and fungicidal effects, as well as potential applications in pharmaceuticals. The carbamate group in this compound is attached to a propanoyl backbone, which provides additional functional handles for further chemical modification.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, has been crucial in achieving the desired molecular architecture. These methods not only enhance efficiency but also allow for greater flexibility in modifying the compound's structure post-synthesis.
The potential applications of this compound extend beyond basic research. In pharmaceuticals, it could serve as a precursor for the development of new drugs targeting various diseases. Its structural features make it amenable to derivatization into more complex molecules with tailored biological activities. Additionally, its stability and reactivity profile suggest it could be useful in industrial applications, such as catalysis and material science.
The latest research in this field has highlighted the importance of understanding the relationship between molecular structure and biological activity. Studies have shown that subtle modifications in the structure of oxazoline derivatives can significantly alter their pharmacological properties. This underscores the need for detailed structural analysis and characterization of compounds like this one.
In conclusion, compound with CAS No. 2228680-80-4 and product name *tert-butyl N-methyl-N-2-(5-methyl-1,2-oxazol-4-yl)-1-oxopropan-2-ylcarbamate* represents a significant contribution to the field of chemical and biomedical research. Its unique molecular structure and functional groups make it a versatile tool for further exploration in pharmaceutical development and synthetic chemistry. As research continues to uncover new applications for this compound, its importance is likely to grow even further.
2228680-80-4 (tert-butyl N-methyl-N-2-(5-methyl-1,2-oxazol-4-yl)-1-oxopropan-2-ylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)